Cas no 2022751-32-0 (2-Propanone, 1-amino-1-(1-methyl-1H-pyrazol-5-yl)-)

• Product name: 2-Propanone, 1-amino-1-(1-methyl-1H-pyrazol-5-yl)-
• CAS No: 2022751-32-0
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5292589

2-Propanone, 1-amino-1-(1-methyl-1H-pyrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-amino-1-(1-methyl-1H-pyrazol-5-yl)-

• Inchi： 1S/C7H11N3O/c1-5(11)7(8)6-3-4-9-10(6)2/h3-4,7H,8H2,1-2H3
• InChI Key： MTJBVWPQCHGFMR-UHFFFAOYSA-N
• SMILES： C(N)(C1N(C)N=CC=1)C(=O)C

Additional information on 2-Propanone, 1-amino-1-(1-methyl-1H-pyrazol-5-yl)-

Introduction to 2-Propanone, 1-amino-1-(1-methyl-1H-pyrazol-5-yl) (CAS No. 2022751-32-0)

2-Propanone, 1-amino-1-(1-methyl-1H-pyrazol-5-yl), also known by its CAS number 2022751-32-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a ketone group with an amino and a substituted pyrazole moiety. The combination of these functional groups endows the molecule with a range of potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-Propanone, 1-amino-1-(1-methyl-1H-pyrazol-5-yl) is particularly noteworthy. The presence of the ketone group (C=O) provides the molecule with a high degree of reactivity and the ability to participate in various chemical reactions. The amino group (NH₂) adds polarity and can form hydrogen bonds, which are crucial for interactions with biological targets. The 1-methyl-1H-pyrazol-5-yl substituent introduces additional complexity and potential for specific binding interactions with proteins and other biomolecules.

Recent studies have highlighted the potential of 2-Propanone, 1-amino-1-(1-methyl-1H-pyrazol-5-yl) in the treatment of various diseases. One area of particular interest is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways that are often dysregulated in cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 2-Propanone, 1-amino-1-(1-methyl-1H-pyrazol-5-yl) has also demonstrated promising anti-inflammatory effects. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are known to play a significant role in chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-Propanone, 1-amino-1-(1-methyl-1H-pyrazol-5-yl) have been extensively studied to ensure its suitability for therapeutic use. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. Additionally, the compound has shown low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-Propanone, 1-amino-1-(1-methyl-1H-pyrazol-5-yl) in human subjects. Early phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses and has shown promising preliminary results in reducing disease markers in patients with inflammatory conditions. These findings have paved the way for further clinical development and larger-scale trials.

Beyond its therapeutic applications, 2-Propanone, 1-amino-1-(1-methyl-1H-pyrazol-5-yl) has also been explored for its potential as a tool compound in academic research. Its unique structure and biological activities make it a valuable reagent for studying enzyme inhibition mechanisms and signaling pathways. Researchers are using this compound to gain deeper insights into the molecular basis of various diseases and to identify new therapeutic targets.

In conclusion, 2-Propanone, 1-amino-1-(1-methyl-1H-pyrazol-5-y) (CAS No. 2022751-32-0) represents a promising compound with a wide range of potential applications in both research and clinical settings. Its unique chemical structure and biological activities make it an exciting candidate for further investigation and development. As research continues to uncover new aspects of its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.